Cas no 1804830-67-8 (5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804830-67-8
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4834690
• Update Time: 2025-06-22

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-6(13)4-15-7(2-3-14)8(5)16-9(10,11)12/h4H,2H2,1H3
• InChI Key： PIESCHRIXMEFQV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804830-67-8)

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile, with the chemical formula C₈H₅F₃INO, is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural features that make it invaluable in the development of novel bioactive molecules. The presence of an iodo substituent, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety endows it with distinct reactivity patterns that are exploited in various synthetic pathways.

The CAS No. 1804830-67-8 uniquely identifies this compound in scientific literature and industrial applications, underscoring its significance in the chemical community. Its molecular architecture positions it as a key building block for constructing more complex molecules, particularly in drug discovery programs targeting neurological and inflammatory disorders. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry.

In recent years, 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile has garnered attention for its role in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against enzymes implicated in cancer progression. The iodo substituent facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, enabling the introduction of aryl or vinyl groups with high selectivity and yield. This capability is particularly relevant in the development of tyrosine kinase inhibitors, which are cornerstone therapeutics in oncology.

The trifluoromethoxy group further enhances the pharmacokinetic properties of derived compounds by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature has been leveraged in the design of next-generation antiviral agents, where maintaining bioavailability is critical for therapeutic efficacy. Recent publications highlight its application in synthesizing protease inhibitors targeting viral replication cycles, showcasing its broad utility across different disease areas.

Moreover, the acetonitrile moiety provides a polar handle that improves solubility in both organic and aqueous media, facilitating diverse reaction conditions during drug synthesis. This dual functionality makes it an attractive intermediate for medicinal chemists seeking to balance hydrophobicity and solubility requirements in their lead optimization campaigns.

From an industrial perspective, 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804830-67-8) is synthesized through multi-step organic transformations that highlight advancements in catalytic methods and green chemistry principles. The integration of flow chemistry techniques has enabled scalable production with minimized waste generation, aligning with global sustainability initiatives. Such innovations underscore the compound’s relevance not only as a research tool but also as a commercially viable precursor for high-value therapeutics.

Recent breakthroughs in computational chemistry have further accelerated the adoption of this intermediate by allowing rapid virtual screening of derivatives. Machine learning models trained on large datasets predict binding affinities and metabolic liabilities with remarkable accuracy, enabling researchers to prioritize candidates for experimental validation efficiently. This synergy between experimental synthesis and computational analysis exemplifies how modern drug discovery leverages foundational chemical intermediates like 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile.

The agrochemical sector has also recognized the potential of this compound as a precursor for novel pesticides with improved environmental profiles. Pyridine derivatives are widely used due to their efficacy against pests while maintaining low toxicity to non-target organisms when properly designed. The incorporation of fluorinated groups enhances bioactivity while reducing persistence in soil ecosystems—a critical consideration for sustainable agriculture.

In conclusion,5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile represents a cornerstone intermediate that bridges academic research with industrial applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic strategies while addressing contemporary challenges such as metabolic stability and environmental impact through innovative methodologies like catalytic cross-coupling reactions under mild conditions or solvent-free processes.